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Compound of Interest

Compound Name: KHK-6

Cat. No.: B15610408

Essential Safety and Handling Guide for KHK-6

This guide provides critical safety protocols and logistical information for the handling and
disposal of KHK-6, a research-grade inhibitor of the serine/threonine kinase, hematopoietic
progenitor kinase 1 (HPK 1). Given that comprehensive toxicological data for KHK-6 is not fully
established, a cautious approach, treating it as a potentially hazardous substance, is
mandatory.

Compound Identification and Properties

KHK-6 is a complex organic molecule intended for research use only.[1][2] While it may be
shipped as a non-hazardous chemical under ambient conditions, proper storage is crucial to
maintain its stability.[1]
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Property Data Source
5-((5-chloro-4-((2-
(isopropylsulfonyl)phenyl)amin

IUPAC Name 0)pyrimidin-2-yl)amino)-3,3- [1]

dimethylisobenzofuran-1(3H)-

one

Molecular Formula C23H23CIN40O4S [1]

Molecular Weight 486.97 g/mol [1]
To be determined (often a solid

Appearance [1]
powder)

) >98% (refer to Certificate of

Purity ) [1]
Analysis)

Solubility To be determined [1]
Short-term (days to weeks): O -

Storage 4°C, dry and dark. Long-term [1]

(months to years): -20°C.

Personal Protective Equipment (PPE)

A comprehensive PPE program is the foundation of safe handling.[3] The following table

outlines the minimum required PPE when working with KHK-6 in solid or solution form.
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Body Part PPE Specification Rationale
Prevents direct skin contact.
o Double-gloving is
Hands Nitrile or Neoprene Gloves )
recommended when handling
concentrated solutions.
ANSI Z87.1-compliant Safety
) ) ) Protects eyes from splashes
Eyes/Face Glasses with Side Shields or ) )
and airborne particles.[4]
Goggles
Required when there is a
significant splash hazard (e.g.,
Face (additional) Face Shield handling bulk quantities,

potential for energetic

reaction).

Body

Fully-buttoned Laboratory Coat

Protects skin and clothing from

contamination.[5]

Respiratory

Not generally required for low-
volatility solids. Use a NIOSH-
approved respirator with
appropriate cartridges if
creating aerosols (e.g.,
sonicating, vortexing
vigorously) or if the material is
found to be a respiratory
irritant. Work in a certified
chemical fume hood is the

preferred engineering control.

[4]

Prevents inhalation of airborne

particles.

Feet

Closed-toe Shoes

Protects feet from spills and

falling objects.[6]

Operational and Handling Protocols
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Adherence to a strict operational workflow minimizes exposure risk. Always handle KHK-6
within a certified chemical fume hood.[7]

Experimental Workflow: From Receipt to Use
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Y
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\
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Caption: Standard workflow for safe handling of KHK-6.
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Protocol for Preparing a 10 mM Stock Solution:

Preparation: Before removing KHK-6 from storage, allow the container to equilibrate to room
temperature to prevent water condensation.

Pre-calculation: Based on the batch-specific molecular weight (MW) of 486.97 g/mol ,
calculate the mass needed. For 1 mL of a 10 mM solution:

o Mass (mg)=1mL*(1L/21000 mL)* (20 mmol/L)* (486.97 mg/ mmol) = 4.87 mg

Weighing: Inside a chemical fume hood, carefully weigh the calculated amount of KHK-6
powder onto weighing paper or directly into a tared microcentrifuge tube.

Solubilization: Add the appropriate volume of a suitable solvent (e.g., DMSO) to the solid.
Vortex gently until the solid is completely dissolved.

Labeling: Clearly label the vial with the compound name (KHK-6), concentration (10 mM),
solvent (DMSO), and date of preparation.

Storage: Store the stock solution at -20°C or as recommended to maintain stability.

Emergency and Disposal Plans

Prompt and correct response to emergencies is critical. Always have a spill kit and emergency

contact information readily available.

Emergency Response Logic
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Exposure Event Occurs

Skin Contact?

Eye Contact?

Remove Contaminated Clothing.

Yes Wash area with soap & water for 15 min.

Inhalation?

Flush eyes at eyewash station for 15 min.

Ingestion?

Move to fresh air.

Do NOT induce vomiting.
Rinse mouth with water.

.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision flow for accidental exposure to KHK-6.
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Spill Response:
o Evacuate: Alert others and evacuate the immediate area if the spill is large.
o Protect: Don appropriate PPE before re-entering the area.

o Contain: For liquid spills, cover with an absorbent material from a chemical spill kit. For solid
spills, gently cover with a damp paper towel to avoid raising dust.

o Clean: Carefully collect the absorbed material or contaminated towels using forceps or a
scoop. Place into a labeled, sealable bag or container for hazardous waste.

o Decontaminate: Clean the spill area with a suitable detergent and water, followed by 70%
ethanol.

» Dispose: Dispose of all contaminated materials as hazardous chemical waste.
Waste Disposal:

o Solid Waste: All disposable items contaminated with KHK-6 (e.g., gloves, weighing papers,
pipette tips, tubes) must be collected in a dedicated, clearly labeled hazardous waste
container.

e Liquid Waste: Unused or waste solutions of KHK-6 should be collected in a labeled, sealed,
and chemically compatible hazardous waste container. Do not mix with incompatible waste
streams.

o Disposal Protocol: All waste must be disposed of through your institution's Environmental
Health and Safety (EHS) office, following all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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